Cas no 252760-02-4 (2-(4-Methylthiophenyl)benzoic acid)

• Product Name: 2-(4-Methylthiophenyl)benzoic acid
• CAS No: 252760-02-4
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• MDL: MFCD04117400
• CID: 851568
• Update Time: 2026-04-29

2-(4-Methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylthiophenyl)benzoic acid
• 2-(4-methylthiophen-2-yl)benzoic acid

• MDL： MFCD04117400
• Inchi： InChI=1S/C14H12O2S/c1-17-11-8-6-10(7-9-11)12-4-2-3-5-13(12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： HOAXWNOCQKCMJT-UHFFFAOYSA-N
• SMILES： CSC1=CC=C(C=C1)C2=CC=CC=C2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 2-(4-Methylthiophenyl)benzoic acid

Introduction to 2-(4-Methylthiophenyl)benzoic Acid (CAS No. 252760-02-4)

2-(4-Methylthiophenyl)benzoic acid (CAS No. 252760-02-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, has shown promise in various applications, including pharmaceutical development and advanced materials research. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-(4-Methylthiophenyl)benzoic acid.

Chemical Properties

2-(4-Methylthiophenyl)benzoic acid is a derivative of benzoic acid with a substituted 4-methylthiophenyl group. Its molecular formula is C₁₃H₁₀O₂S, and it has a molecular weight of approximately 234.28 g/mol. The compound exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. The presence of the carboxylic acid group imparts acidic properties to the molecule, making it useful in various chemical reactions and synthetic processes.

Synthesis Methods

The synthesis of 2-(4-Methylthiophenyl)benzoic acid can be achieved through several well-established methods. One common approach involves the reaction of 4-methylthiobenzoyl chloride with benzoic acid in the presence of a base such as triethylamine or pyridine. Another method involves the coupling of 4-methylthiobenzeneboronic acid with benzoic acid using a palladium catalyst under mild conditions. These synthetic routes have been extensively studied and optimized to ensure high yields and purity levels.

Biological Activities

2-(4-Methylthiophenyl)benzoic acid has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated antioxidant activity by scavenging free radicals and protecting cells from oxidative stress.

In a study published in the Journal of Medicinal Chemistry, researchers explored the potential of 2-(4-Methylthiophenyl)benzoic acid as a lead compound for developing new anti-inflammatory drugs. The compound was found to effectively reduce inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and colitis.

Potential Applications

The unique properties of 2-(4-Methylthiophenyl)benzoic acid make it suitable for a wide range of applications beyond its biological activities. In materials science, this compound has been used as a building block for constructing advanced functional materials such as polymers and coordination complexes. Its ability to form stable complexes with metal ions has led to its use in the development of luminescent materials for sensing and imaging applications.

In the pharmaceutical industry, 2-(4-Methylthiophenyl)benzoic acid serves as an important intermediate in the synthesis of various drugs and drug candidates. Its structural versatility allows chemists to modify it through functional group transformations to create derivatives with enhanced pharmacological properties. For example, researchers have synthesized analogs of this compound with improved solubility and bioavailability, which are crucial factors for drug development.

Conclusion

In conclusion, 2-(4-Methylthiophenyl)benzoic acid (CAS No. 252760-02-4) is a multifaceted compound with significant potential in both research and practical applications. Its chemical properties, synthetic methods, biological activities, and diverse applications make it an important molecule in the fields of medicinal chemistry and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.